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Compound of Interest

Compound Name:
Potassium 2-bromo-2,2-

difluoroacetate

Cat. No.: B1343305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Potassium 2-bromo-2,2-difluoroacetate. It is intended to be a valuable resource

for professionals in research and development who are considering this compound for use in

their work. This document compiles available data from various sources and presents it in a

structured format, including experimental protocols and a workflow diagram for its synthesis.

Core Physical and Chemical Properties
While specific quantitative data for some physical properties of Potassium 2-bromo-2,2-
difluoroacetate are not readily available in published literature, the following table summarizes

its key characteristics based on information from chemical suppliers and safety data sheets.
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Property Data

Chemical Name Potassium 2-bromo-2,2-difluoroacetate

CAS Number 87189-16-0

Molecular Formula C₂BrF₂KO₂

Molecular Weight 213.02 g/mol

Appearance Colorless to white crystalline solid

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility
Soluble in water and a variety of organic

solvents

pKa Not available

Storage Conditions
Store in a dark place, under an inert

atmosphere, at room temperature.

Experimental Protocols
Due to the limited availability of specific experimental data for the physical properties of

Potassium 2-bromo-2,2-difluoroacetate, this section provides a detailed protocol for its

synthesis, which can be adapted for laboratory preparation. Additionally, a general protocol for

the determination of the melting point of an organic salt is outlined.

Synthesis of Potassium 2-bromo-2,2-difluoroacetate
This protocol is adapted from a known method for the synthesis of Potassium 2-bromo-2,2-
difluoroacetate from its corresponding ethyl ester.

Materials:

Ethyl bromodifluoroacetate
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Potassium hydroxide (KOH)

Methanol (MeOH)

Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve potassium hydroxide (1.0

equivalent) in methanol.

To this solution, slowly add ethyl bromodifluoroacetate (1.0 equivalent) at room temperature

with continuous stirring.

Monitor the reaction progress by a suitable method (e.g., TLC or GC) until the ethyl

bromodifluoroacetate is completely consumed.

Upon completion of the reaction, remove the methanol by concentration under reduced

pressure using a rotary evaporator.

The resulting solid is Potassium 2-bromo-2,2-difluoroacetate. Further purification may be

achieved by recrystallization if necessary.

General Protocol for Melting Point Determination of an
Organic Salt
This protocol describes a general method for determining the melting point of a crystalline

organic solid, such as Potassium 2-bromo-2,2-difluoroacetate, using a capillary melting point

apparatus.

Materials:

Potassium 2-bromo-2,2-difluoroacetate
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Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle

Procedure:

Ensure the sample of Potassium 2-bromo-2,2-difluoroacetate is completely dry. If

necessary, dry the sample under vacuum.

Finely powder a small amount of the sample using a mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end of the tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rate of approximately 10-15 °C per minute for a preliminary,

rapid determination of the approximate melting range.

Allow the apparatus to cool to at least 20 °C below the observed approximate melting point.

Prepare a new capillary with the sample and place it in the apparatus.

Heat the sample again, but this time at a much slower rate (1-2 °C per minute) as the

temperature approaches the expected melting point.

Record the temperature at which the first liquid is observed (the onset of melting) and the

temperature at which the last solid particle melts (the completion of melting). This range is

the melting point of the sample.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Potassium 2-bromo-2,2-
difluoroacetate.
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Caption: A workflow diagram illustrating the synthesis of Potassium 2-bromo-2,2-
difluoroacetate.

To cite this document: BenchChem. [Potassium 2-bromo-2,2-difluoroacetate: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343305#potassium-2-bromo-2-2-difluoroacetate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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